Cas no 1934613-67-8 (1-Amino-1-cyclopropylbutan-2-one)

• Product Name: 1-Amino-1-cyclopropylbutan-2-one
• CAS No: 1934613-67-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5708169
• PubChem ID: 77170216
• Update Time: 2025-05-19

1-Amino-1-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1934613-67-8
• SCHEMBL13072268
• EN300-795764
• 1-Amino-1-cyclopropylbutan-2-one

• Inchi： 1S/C7H13NO/c1-2-6(9)7(8)5-3-4-5/h5,7H,2-4,8H2,1H3
• InChI Key： MHCDXCDUHMGWJL-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C1CC1)N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Amino-1-cyclopropylbutan-2-one

Introduction to 1-Amino-1-Cyclopropylbutan-2-One (CAS No: 1934613-67-8)

1-Amino-1-cyclopropylbutan-2-one is a versatile organic compound with the CAS registry number 1934613-67-8. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and potential applications. The molecule consists of a cyclopropane ring fused with a butanone backbone, featuring an amino group at the 1-position. This combination of functional groups makes it an attractive substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-amino-1-cyclopropylbutan-2-one through a variety of methodologies. One notable approach involves the use of transition metal catalysts to facilitate key bond-forming reactions, such as cross-couplings or cyclopropanations. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development.

The structural uniqueness of 1-amino-1-cyclopropylbutan-2-one lies in its cyclopropane ring, which introduces significant strain into the molecule. This strain can be harnessed to induce specific reactivity patterns, making it a valuable tool in organic synthesis. For instance, the cyclopropane ring can act as a diradical precursor under certain conditions, enabling the formation of complex carbon frameworks through [2+2] cycloadditions or other pericyclic reactions.

In terms of biological activity, 1-amino-1-cyclopropylbutan-2-one has shown promise as a lead compound in medicinal chemistry. Its ability to modulate enzyme activity or bind to specific receptors makes it a candidate for drug development programs targeting various therapeutic areas, such as inflammation, neurodegenerative diseases, and cancer. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in these pathways, highlighting its potential as a scaffold for drug design.

The synthesis and characterization of 1-amino-1-cyclopropylbutan-2-one have been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure, conformational flexibility, and electronic properties. For example, X-ray crystallography has revealed that the molecule adopts a specific conformation that minimizes steric hindrance between the amino group and the cyclopropane ring.

From an industrial perspective, 1-amino-1-cyclopropylbutan-2-one is being explored for its potential in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability.

In conclusion, 1-amino-1-cyclopropylbutan-2-one (CAS No: 1934613-67-8) is a multifaceted compound with immense potential across various scientific disciplines. Its distinctive structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a key player in future research and development efforts.